Lanthanum aluminum oxide

• IUPAC Name: oxo(oxoalumanyloxy)lanthanum
• InChI: InChI=1S/Al.La.3O
• InChI Key: KJXBRHIPHIVJCS-UHFFFAOYSA-N
• Canonical SMILES: O=[Al]O[La]=O
• Molecular Formula: AlLaO3
• Molecular Weight: 213.885 g/mol

Description

Lanthanum aluminum oxide is a useful research compound. Its molecular formula is AlLaO3 and its molecular weight is 213.885 g/mol. The purity is usually 95%.
BenchChem offers high-quality Lanthanum aluminum oxide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Lanthanum aluminum oxide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

1. Electronic Device Applications Lanthanum aluminum oxide is used in electronic devices, particularly in metal-insulator-semiconductor structures. A study found that using aluminum as an electrode in devices with lanthanum oxide results in leakage currents. However, replacing aluminum with titanium nitride as the electrode can suppress silicon out-diffusion, improving device performance (Jinesh et al., 2008).

2. Thin Film Deposition Atomic Layer Deposition (ALD) of lanthanum aluminum oxide thin films has been researched for electrical applications. These films exhibit low leakage current and high dielectric strength, making them suitable for use in high-performance electronic components (Lim et al., 2004).

3. Catalyst Support The addition of aluminum to lanthanum oxide has been found to improve the properties of lanthana-supported nickel catalysts. This modification enhances activity in methane steam reforming and selectivity to hydrogen, suggesting potential applications in catalytic processes (Lima et al., 2008).

4. Dielectric Films and Leakage Current Control Aluminum doping in lanthanum oxide gate dielectric films can significantly reduce bulk and interface trap densities and gate leakage current, improving the electrical properties of these films (Wong et al., 2012). Additionally, lanthanum doping in aluminum oxide films affects leakage current and dielectric breakdown, offering potential for improved dielectric materials (Zou et al., 2016).

5. Nuclear Waste Glass Storage Studies on lanthanum sodium aluminoborosilicate glasses have outlined their role in nuclear waste glass storage. These glasses are of particular interest due to their high rare earth content ability, making them suitable for containment of nuclear waste (Mabrouk et al., 2020).

6. Wearable Sensor Technology Lanthanum-doped aluminum oxide dielectrics have been used in wearable temperature sensors for healthcare monitoring systems. These sensors demonstrate high mechanical stability and the ability to analyze interfacial temperature characteristics on the human body in real-time, highlighting their potential in wearable bioelectronics (Park et al., 2020).